6-Chloro-5-methyl-N-[2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propyl]pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-5-methyl-N-[2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C13H18ClN5O2S/c1-7(2)11(13-16-9(4)17-18-13)19-22(20,21)10-5-8(3)12(14)15-6-10/h5-7,11,19H,1-4H3,(H,16,17,18)
• InChI Key: ODQBZMKRWJZPLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)S(=O)(=O)NC(C2=NNC(=N2)C)C(C)C
• Molecular Formula: C13H18ClN5O2S
• Molecular Weight: 343.83 g/mol

Description

6-Chloro-5-methyl-N-[2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propyl]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C13H18ClN5O2S and its molecular weight is 343.83. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-5-methyl-N-[2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propyl]pyridine-3-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-5-methyl-N-[2-methyl-1-(5-methyl-1H-1,2,4-triazol-3-yl)propyl]pyridine-3-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity

Research into substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds has demonstrated their excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This includes compounds like N-(2,6-difluorophenyl)-5-methoxy-7-methyl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide, indicating their potential use in agricultural weed management M. Moran, 2003.

Antimicrobial and Surface Activity

The synthesis of 1,2,4-triazole derivatives has been found effective for producing compounds with significant antimicrobial activity and potential use as surface active agents. These compounds, synthesized from reactions involving sodium 1-(4-amino-5-mercapto-4 H-[1,2,4] triazol-3-yl) and heptadecane-1-sulfonate, highlight the multifunctional nature of triazole-based sulfonamides in scientific research R. El-Sayed, 2006.

Optical and Magnetic Properties

The introduction of electron-withdrawing sulfonamide groups into ligands for self-assembled noncovalent heterodimetallic d-f podates has been shown to have unusual electronic effects. These compounds exhibit enhanced retro-π-bonding with soft 3d-block ions, leading to the formation of complexes with significant optical and magnetic properties, useful for materials science research C. Edder et al., 2000.

Antifungal and Insecticidal Activity

Novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety have shown promising antifungal and insecticidal activities. Some derivatives displayed high inhibition rates against plant pathogens and mortality rates against pests, suggesting potential applications in plant protection and pest management F. Xu et al., 2017.